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Compound of Interest

Compound Name: Diazald

Cat. No.: B120255

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and operational
integrity. Diazald® (N-methyl-N-nitroso-p-toluenesulfonamide), a common precursor for the
generation of diazomethane, requires strict disposal procedures due to its hazardous
properties. This document provides essential, step-by-step guidance for the safe disposal of
Diazald®, ensuring compliance and minimizing risk.

Summary of Diazald® Hazards and Handling

Before proceeding with disposal, it is crucial to be aware of the inherent risks associated with
Diazald®. The following table summarizes key quantitative data related to its safe handling and

storage.

Property Value Citation

CAS Number 80-11-5 [1][2]

UN Number 3224 or 3234 [3]
4.1 (Flammable solid, self-

Hazard Class _ [3]
reactive)

Melting Point 61-62 °C

Recommended refrigeration for
Storage Temperature [3]
prolonged storage.
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Diazald® is a severe skin irritant and heating may cause a fire.[1][2] It is a precursor to
diazomethane, which is both toxic and explosive.[1][4] Therefore, all handling and disposal
procedures must be conducted with appropriate personal protective equipment (PPE) in a well-
ventilated area.

Experimental Protocol: Disposal of Unused or
Waste Diazald®

Currently, there is no widely recognized and validated procedure for the in-laboratory chemical
neutralization of solid Diazald® that does not first generate the hazardous diazomethane. The
reaction of Diazald® with a base, such as potassium hydroxide, is the method for synthesizing
diazomethane and should not be used as a disposal technique.[1] Therefore, the mandatory
and safest procedure for the disposal of unused or waste Diazald® is through a licensed
professional waste disposal service.

The following protocol outlines the steps for the safe preparation of Diazald® for professional
disposal:

1. Personal Protective Equipment (PPE):

o Wear a laboratory coat, chemical safety goggles, and appropriate chemical-resistant gloves.

[31[5]
2. Location:

 All handling of Diazald® should be performed inside a certified chemical fume hood to avoid
inhalation of any dust.[3][4]

3. Waste Segregation and Containment:
e Do not mix Diazald® waste with any other chemical waste streams.[1][6]

e Place the unused Diazald® or contaminated materials (e.g., weighing paper, contaminated
gloves) into a designated, clean, and compatible waste container.

e The container must be in good condition, with a tightly sealing lid to prevent any spillage or
release of dust.
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4. Labeling:

o Clearly label the waste container with the following information:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: "N-methyl-N-nitroso-p-toluenesulfonamide (Diazald®)"

[e]

The associated hazards (e.g., "Flammable Solid," "Irritant™)

The date of accumulation.

o

5. Storage Pending Disposal:

o Store the sealed and labeled waste container in a designated, secure hazardous waste
accumulation area.

e This area should be cool, dry, and well-ventilated, away from sources of heat, sparks, or
open flames.[1][7][8]

o Ensure the storage location is in compliance with all local and institutional regulations.
6. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
professional waste disposal service to arrange for pickup and proper disposal of the
Diazald® waste.[3]

» Follow all instructions provided by the EHS office or the disposal company regarding
packaging and documentation.

Logical Workflow for Diazald® Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Diazald®.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b120255?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diazald
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-diazomethane-4-18.docx
https://westgroup.chem.ualberta.ca/safety/Preparation%20and%20use%20of%20diazomethane.pdf
https://www.benchchem.com/product/b120255?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/392/990/al_techbull_al180.pdf
https://www.benchchem.com/product/b120255?utm_src=pdf-body
https://www.benchchem.com/product/b120255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing
(Start: Diazald® Waste Identified)

Don appropriate PPE

(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

'

Segregate Diazald® Waste
(Do not mix with other chemicals)

'

Place in a clean, compatible,
and sealable waste container

Label container with:
- 'Hazardous Waste'
- Full Chemical Name
- Hazards
- Date

'

Store in a cool, dry, designated
hazardous waste area

Contact EHS or a licensed

waste disposal service

End: Waste is safely
removed for proper disposal
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Figure 1. Procedural workflow for the safe disposal of Diazald®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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